N-(2-Pyrrolidin-1-yl-2-thiophen-3-ylethyl)prop-2-enamide

• IUPAC Name: N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)prop-2-enamide
• InChI: InChI=1S/C13H18N2OS/c1-2-13(16)14-9-12(11-5-8-17-10-11)15-6-3-4-7-15/h2,5,8,10,12H,1,3-4,6-7,9H2,(H,14,16)
• InChI Key: QTIWPNXLDXNQBU-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC(C1=CSC=C1)N2CCCC2
• Molecular Formula: C13H18N2OS
• Molecular Weight: 250.36 g/mol

Description

“N-(2-Pyrrolidin-1-yl-2-thiophen-3-ylethyl)prop-2-enamide” is a chemical compound with the molecular formula C13H18N2OS and a molecular weight of 250.36. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a thiophene ring, which is a five-membered ring with one sulfur atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through a series of reactions involving the formation of the pyrrolidine ring, followed by the addition of the thiophene ring.

Molecular Structure Analysis

The pyrrolidine ring in this compound is a saturated five-membered ring with one nitrogen atom. This ring structure is known to contribute to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization. The thiophene ring is a five-membered ring with one sulfur atom, which can contribute to the compound’s electronic properties.